3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide

• IUPAC Name: 3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide
• InChI: InChI=1S/C13H26N2O/c1-4-11-5-7-12(8-6-11)15(3)13(16)10(2)9-14/h10-12H,4-9,14H2,1-3H3
• InChI Key: DWUNLHJVFXALME-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)N(C)C(=O)C(C)CN
• Molecular Formula: C13H26N2O
• Molecular Weight: 226.36 g/mol

Description

3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide, also known as ACDP, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. In

Mechanism of Action

The exact mechanism of action of 3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, including dopamine and norepinephrine. It has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, and to improve motor function in rats with spinal cord injury. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of 3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide for lab experiments is its relatively simple synthesis method, which makes it readily available for use in research. However, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, further research is needed to fully understand its potential side effects and toxicity.

Future Directions

There are several potential future directions for research on 3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide. One area of interest is its potential as a treatment for neuropathic pain, which is currently difficult to manage with existing medications. Another area of interest is its potential as a neuroprotective agent, which could have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its mechanism of action and potential side effects, as well as to develop more effective synthesis methods.

Synthesis Methods

The synthesis of 3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide involves the reaction of 4-ethylcyclohexanone with N,N-dimethylpropanediamine, followed by reduction with sodium borohydride and subsequent reaction with ammonium chloride. The resulting compound is then treated with hydrochloric acid to obtain 3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide as a white crystalline solid.

Scientific Research Applications

3-amino-N-(4-ethylcyclohexyl)-N,2-dimethylpropanamide has shown promise in scientific research for its potential therapeutic applications. It has been studied for its anti-inflammatory and analgesic properties, as well as its potential as a treatment for neuropathic pain.